Cas no 40507-78-6 (Indanazoline)

Indanazoline is a synthetic imidazoline derivative primarily used as a vasoconstrictor in nasal decongestant formulations. Its mechanism of action involves agonism of alpha-adrenergic receptors, leading to localized constriction of blood vessels in the nasal mucosa, thereby reducing swelling and congestion. The compound exhibits rapid onset of action and is valued for its efficacy in relieving symptoms of rhinitis and sinusitis. Indanazoline's chemical stability and low systemic absorption minimize the risk of systemic side effects, making it suitable for short-term topical application. It is commonly available in spray or drop formulations, ensuring precise dosing and targeted delivery.
Indanazoline structure
Indanazoline structure
Product Name:Indanazoline
CAS No:40507-78-6
MF:C12H15N3
MW:201.267602205276
CID:93654
PubChem ID:65979
Update Time:2025-08-10

Indanazoline Chemical and Physical Properties

Names and Identifiers

    • Indanazoline
    • ndanazoline [INN]
    • Indanazolin
    • Indanazolina
    • Indanazolina [INN-Spanish]
    • Indanazolina [Spanish]
    • N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine
    • (4,5-dihydro-1H-imidazol-2-yl)-indan-4-yl-amine
    • 2-(4-Indanylamino)-2-imidazolin
    • Indanazoline (INN)
    • Indanazolinum
    • Indanazolinum [Latin]
    • SCHEMBL151815
    • FT-0710425
    • Indanazoline [INN]
    • L0U38EHD86
    • DTXSID40193521
    • UNII-L0U38EHD86
    • CHEMBL2104824
    • N-(2-Imidazolin-2-yl)-N-(4-indanyl)amine
    • 40507-78-6
    • INDANAZOLINE [WHO-DD]
    • CS-6599
    • CHEBI:134863
    • D08075
    • HY-U00075
    • AKOS027378075
    • Q27282563
    • DB13827
    • (4,5-DIHYDRO-1H-IMIDAZOL-2-YL)-4-INDANYLAMINE
    • NS00005593
    • 2-(4-Indanylamino)-2-imidazoline
    • Indanazolinum [INN-Latin]
    • 1H-Imidazol-2-amine, N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-
    • INDANAZOLINE [MI]
    • Indanazolinum (Latin)
    • Indanazolina (INN-Spanish)
    • R01AA15
    • Indanazolinum (INN-Latin)
    • DTXCID80116012
    • DA-64436
    • N-(2,3-dihydro-1H-indan-4-yl)-2,5-dihydro-1H-imidazol-2-amine
    • 1H-Imidazol-2-amine, N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-; N-(2,3-Dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine; 2-(4-Indanamino)-2-imidazoline; Indanazoline
    • Inchi： 1S/C12H15N3/c1-3-9-4-2-6-11(10(9)5-1)15-12-13-7-8-14-12/h2,4,6H,1,3,5,7-8H2,(H2,13,14,15)
    • InChI Key： KUCWWEPJRBANHL-UHFFFAOYSA-N
    • SMILES： N(C1=NCCN1)C1=CC=CC2CCCC=21

Computed Properties

  • Exact Mass: 201.12700
  • Monoisotopic Mass: 201.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.4A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Solid
  • Density: 1.3
  • Melting Point: 109-113°
  • Boiling Point: 329.2°C at 760 mmHg
  • Flash Point: 152.9°C
  • Refractive Index: 1.695
  • PSA: 36.42000
  • LogP: 1.38380

Indanazoline Security Information

Indanazoline Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Indanazoline Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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 ￥2,858.00 2023-07-11
A2B Chem LLC
AF71948-25mg
(4,5-DIHYDRO-1H-IMIDAZOL-2-YL)-4-INDANYLAMINE
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 $322.00 2024-04-20
A2B Chem LLC
AF71948-250mg
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 $1717.00 2024-04-20
Ambeed
A844429-25mg
Indanazoline
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 $290.0 2025-02-20

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